Cas no 13007-32-4 (Lacto-N-neotetraose)

Lacto-N-neotetraose Properties

Names and Identifiers

• LACTO-N-NEOTETRAOSE
• Lacto-N-neo-tetraose
• Lacto-N-neotetraose (LNnT)
• LNnT
• 3)-O-b-D-galactopyranosyl-(1&reg
• 4)-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1&reg
• beta-D-Gal-(1->4)-beta-D-GlcNAc-(1->3)-beta-D-Gal-(1->4)-D-Glc
• neo-LNT
• NLCOSE
• NLCOSE4
• Neolactotetraose
• lacto-N-neo-tetraose from human milk
• GAL-BETA1,4GLCNA-CBETA1, 3GAL-BETA1, 4GLC
• β-D-Gal-(1→4)-β-D-GlcNAc-(1→3)-β-D-Gal-(1→4)-D-Glc
• LNnT, β-D-Gal-(1-4)-β-D-GlcNAc-(1-3)-β-D-Gal-(1-4)-D-Glc
• N-[(2S,3R,4R,5S,6R)-2-[(2R,3S,4S,5R,6S)-3,5-dihydroxy-2-(hydroxymethyl)-6-[(2R,3R,4R,5R)-1,2,4,5-tetrahydroxy-6-oxohexan-3-yl]oxyoxan-4-yl]oxy-4-hydroxy-6-(hydroxymethyl)-5-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-3-yl]acetamide
• Lacto-N-neotetraose ,>=95%
• Lacto-N-neotetraose；LNnT
• D-Glucose, O-b-D-galactopyranosyl-(1®4)-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1®3)-O-b-D-galactopyranosyl-(1®4)-
• +Expand

• MDL： MFCD00467190
• InChIKey： RBMYDHMFFAVMMM-PLQWBNBWSA-N
• Inchi： 1S/C26H45NO21/c1-7(33)27-13-17(39)22(47-25-19(41)18(40)15(37)10(4-30)43-25)12(6-32)45-24(13)48-23-16(38)11(5-31)44-26(20(23)42)46-21(9(35)3-29)14(36)8(34)2-28/h2,8-26,29-32,34-42H,3-6H2,1H3,(H,27,33)/t8-,9+,10+,11+,12+,13+,14+,15-,16-,17+,18-,19+,20+,21+,22+,23-,24-,25-,26-/m0/s1
• SMILES： O([C@@]1([H])[C@H]([C@@H](CO)O[C@@H](O[C@]([H])([C@H](O)CO)[C@H](O)[C@@H](O)C=O)[C@@H]1O)O)[C@@H]1O[C@H](CO)[C@@H](O[C@@]2([H])[C@@H]([C@@H](O)[C@@H](O)[C@@H](CO)O2)O)[C@H](O)[C@H]1NC(=O)C

Computed Properties

• Exact Mass: 707.24800
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 22
• Rotatable Bond Count: 12
• Monoisotopic Mass: 707.248408
• Heavy Atom Count: 48
• Complexity: 1010
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 19
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 365

Experimental Properties

• LogP: -9.21410
• PSA: 356.70000
• Refractive Index: 1.668
• Boiling Point: 1173.6°Cat760mmHg
• Flash Point: 663.6°C
• Solubility: 水（轻微）、甲醇（轻微、加热）
• pka: 12.39±0.20(Predicted)
• Density: 1.72

Lacto-N-neotetraose Security Information

• WGK Germany：3
• Safety Instruction： 24/25
• Dangerous goods sign： B
• Storage Condition：2-8°C

Lacto-N-neotetraose Customs Data

• HS CODE：29400090